Cas no 1952-84-7 (2-methoxy-6-(morpholin-4-ylmethyl)-4-prop-2-enylphenol)

• Product Name: 2-methoxy-6-(morpholin-4-ylmethyl)-4-prop-2-enylphenol
• CAS No: 1952-84-7
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 1387623
• PubChem ID: 245865
• Update Time: 2025-04-20

2-methoxy-6-(morpholin-4-ylmethyl)-4-prop-2-enylphenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-6-(morpholin-4-ylmethyl)-4-prop-2-enylphenol
• CTK4E1724
• AC1L6GTQ
• NSC58235
• AR-1E3140
• AC1Q566R
• NCIOpen2_002703
• 4-Allyl-2-methoxy-6-morpholinomethyl-phenol
• 4-allyl-2-methoxy-6-morpholin-4-ylmethyl-phenol
• 2-methoxy-6-(morpholin-4-ylmethyl)-4-(prop-2-en-1-yl)phenol
• AG-J-66312
• CTK4E1724; AC1L6GTQ; NSC58235; AR-1E3140; AC1Q566R; NCIOpen2_002703; 4-Allyl-2-methoxy-6-morpholinomethyl-phenol; 4-allyl-2-methoxy-6-morpholin-4-ylmethyl-phenol; 2-methoxy-6-(morpholin-4-ylmethyl)-4-(prop-2-en-1-yl)phenol; AG-J-66312;
• 1952-84-7
• DTXSID20288944
• 2-methoxy-6-(morpholin-4-ylmethyl)-4-(prop-2-en-1-yl) phenol
• NSC-58235

• Inchi： 1S/C15H21NO3/c1-3-4-12-9-13(15(17)14(10-12)18-2)11-16-5-7-19-8-6-16/h3,9-10,17H,1,4-8,11H2,2H3
• InChI Key： UPCZNIJXFFIBBU-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C(=C(C=C(CC=C)C=2)OC)O)CC1

Computed Properties

• Exact Mass: 263.15223
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.93
• LogP: 1.89940